3,5-dimethyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide

• IUPAC Name: 3,5-dimethyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H19N3O4S2/c1-13-9-14(2)11-17(10-13)28(25,26)22-16-6-4-5-15(12-16)18-7-8-19(21-20-18)27(3,23)24/h4-12,22H,1-3H3
• InChI Key: NVHZOWSKNUYHCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol
• CAS No.: 1002483-90-0

Description

3,5-dimethyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C19H19N3O4S2 and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• A study elaborated on the synthesis of a variety of benzenesulfonamide derivatives, including compounds with structural similarities to 3,5-dimethyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide. These compounds displayed promising antimicrobial and antifungal properties, with some specifically showing significant antibacterial and antifungal potential (Abbasi et al., 2020).

Conformational Analysis and Structural Studies

• Rotational spectroscopy was used to investigate the conformations of benzenesulfonamides and their derivatives, shedding light on the influence of different substituents on their structures. This study provided insights into the molecular shapes and configurations of compounds similar to this compound (Vigorito et al., 2022).

Synthesis and Chemical Reactions

• Research on the synthesis and chemical reactions of benzenesulfonamide derivatives provides a foundation for understanding the chemical properties and potential reactions of this compound. This includes studies on novel synthesis methods, reaction conditions, and the resulting molecular structures (Padwa et al., 1996).

Tautomerism and Molecular Interactions

• Investigations into sulfonamide-sulfonimide tautomerism and molecular interactions provide insight into the dynamic nature of these compounds and their potential biological interactions. This research is crucial for understanding the behavior of this compound in various environments and its potential applications in medicinal chemistry (Branowska et al., 2022).